Cas no 1060332-09-3 (3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea)

• Product Name: 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea
• CAS No: 1060332-09-3
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 5941062
• PubChem ID: 25859033
• Update Time: 2025-06-11

3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea
• 1-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-phenylurea
• 1-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-phenylurea
• F5075-5892
• 1060332-09-3
• AKOS024495365
• VU0633643-1

• Inchi： 1S/C20H17N5O2/c1-27-19-12-11-18-23-17(13-25(18)24-19)14-7-9-16(10-8-14)22-20(26)21-15-5-3-2-4-6-15/h2-13H,1H3,(H2,21,22,26)
• InChI Key： QHCUTOSAEJVAOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(=CN2N=1)C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 359.13822480g/mol
• Monoisotopic Mass: 359.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea

Research Briefing on 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea (CAS: 1060332-09-3)

3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea (CAS: 1060332-09-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This briefing synthesizes the latest research findings, highlighting the compound's mechanism of action, pharmacological properties, and clinical relevance.

The compound's structure features an imidazo[1,2-b]pyridazine core, a heterocyclic scaffold known for its versatility in drug design. The presence of a methoxy group at the 6-position and a phenylurea moiety enhances its binding affinity to specific kinase targets. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key signaling pathways, such as the JAK/STAT and MAPK pathways, which are implicated in tumorigenesis and inflammation.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which reported that 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea exhibits potent inhibitory activity against JAK2, a kinase often dysregulated in myeloproliferative neoplasms. The study utilized X-ray crystallography to elucidate the compound's binding mode, revealing key interactions with the kinase's ATP-binding pocket. These insights have paved the way for further optimization of the compound's selectivity and pharmacokinetic profile.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in combination therapies. For instance, a 2022 study in Cancer Research demonstrated synergistic effects when 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea was co-administered with immune checkpoint inhibitors, leading to enhanced antitumor immune responses in murine models. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and formulation development. Ongoing research is also investigating the compound's potential in other therapeutic areas, such as autoimmune diseases and fibrosis, where kinase dysregulation plays a critical role.

In conclusion, 3-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-phenylurea (CAS: 1060332-09-3) represents a promising candidate for targeted therapy in cancer and inflammatory diseases. Its unique chemical structure and potent kinase inhibitory activity make it a valuable tool for both basic research and drug development. Future studies should focus on overcoming translational hurdles and expanding its therapeutic applications to maximize its clinical impact.